molecular formula C19H17N5O3S B2646950 (E)-2-(benzo[d]oxazol-2-ylthio)-N'-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methylene)acetohydrazide CAS No. 443330-23-2

(E)-2-(benzo[d]oxazol-2-ylthio)-N'-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methylene)acetohydrazide

Cat. No. B2646950
CAS RN: 443330-23-2
M. Wt: 395.44
InChI Key: DTLWUDDGQBLXDB-KEBDBYFISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-2-(benzo[d]oxazol-2-ylthio)-N'-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methylene)acetohydrazide is a useful research compound. Its molecular formula is C19H17N5O3S and its molecular weight is 395.44. The purity is usually 95%.
BenchChem offers high-quality (E)-2-(benzo[d]oxazol-2-ylthio)-N'-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methylene)acetohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-(benzo[d]oxazol-2-ylthio)-N'-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methylene)acetohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Activities

Some novel derivatives containing benzimidazole and oxadiazole moieties have been synthesized and evaluated for their antioxidant properties. These compounds, including acetohydrazide derivatives, have shown significant in vitro antioxidant activities, as evidenced by their ability to inhibit lipid peroxidation and ethoxyresorufin O-deethylase (EROD) activity in rat liver microsomes, alongside their free radical scavenging capacities (Alp et al., 2015).

Antimicrobial and Antifungal Activities

Research has also focused on the synthesis of novel thiazolidinone and benzimidazole derivatives, highlighting their promising antibacterial and antifungal activities. These studies provide insights into the compound's potential as a base for developing new antimicrobial agents, demonstrating efficacy against a range of bacterial and fungal strains (Bhatt et al., 2013).

Anticancer Properties

The compound's framework has been utilized to create derivatives with significant anticancer activities. Synthesis and evaluation of new benzimidazole derivatives have shown promising results in inhibiting the growth of various cancer cell lines, underscoring the potential of these compounds in cancer therapy (Osmaniye et al., 2018). Molecular docking studies further support these findings, suggesting mechanisms through which these compounds could exert their anticancer effects.

Synthesis and Characterization

The compound and its derivatives have been synthesized and characterized through various methods, including NMR spectroscopy and mass spectrometry, providing a foundation for further pharmacological studies. These synthetic efforts have enabled the exploration of the compound's biological activities and its potential therapeutic applications (Evrard et al., 2022).

properties

IUPAC Name

2-(1,3-benzoxazol-2-ylsulfanyl)-N-[(E)-(1,3-dimethyl-2-oxobenzimidazol-5-yl)methylideneamino]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H17N5O3S/c1-23-14-8-7-12(9-15(14)24(2)19(23)26)10-20-22-17(25)11-28-18-21-13-5-3-4-6-16(13)27-18/h3-10H,11H2,1-2H3,(H,22,25)/b20-10+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DTLWUDDGQBLXDB-KEBDBYFISA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(C=C(C=C2)C=NNC(=O)CSC3=NC4=CC=CC=C4O3)N(C1=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN1C2=C(C=C(C=C2)/C=N/NC(=O)CSC3=NC4=CC=CC=C4O3)N(C1=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H17N5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

395.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-2-(benzo[d]oxazol-2-ylthio)-N'-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methylene)acetohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.